Cas no 1798485-46-7 (ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate)

• Product Name: ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate
• CAS No: 1798485-46-7
• MF: C₁₆H₁₈FN₅O₃
• MW: 347.344226360321
• CID: 5407426
• Update Time: 2025-05-27

ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• NOWKQWOYBQAKKZ-UHFFFAOYSA-N
• ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate

• Inchi： 1S/C16H18FN5O3/c1-2-25-16(24)22-9-7-21(8-10-22)15(23)14-13(18-20-19-14)11-3-5-12(17)6-4-11/h3-6H,2,7-10H2,1H3,(H,18,19,20)
• InChI Key： NOWKQWOYBQAKKZ-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(C2C(C3=CC=C(F)C=C3)=NNN=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate

Recent Advances in the Study of Ethyl 4-[4-(4-Fluorophenyl)-1H-1,2,3-Triazole-5-Carbonyl]Piperazine-1-Carboxylate (CAS: 1798485-46-7)

The compound ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate (CAS: 1798485-46-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the 1,2,3-triazole and piperazine moieties, make it a promising candidate for drug discovery. Researchers have employed advanced synthetic techniques, such as click chemistry, to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate exhibits notable activity against a range of biological targets. Preliminary findings suggest its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, its interaction with certain receptor proteins has been explored, indicating possible applications in neurological disorders.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic and industrial laboratories are underway to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 4-[4-(4-fluorophenyl)-1H-1,2,3-triazole-5-carbonyl]piperazine-1-carboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile. This compound exemplifies the intersection of synthetic chemistry and biological research, offering new avenues for the development of targeted therapies.